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Cat. No.: B609578 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Nidulin, a depsidone-class natural product isolated from the fungus Aspergillus unguis, has

garnered interest for its potential antibacterial properties.[1][2] This document provides detailed

application notes and standardized protocols for conducting in vitro antibacterial susceptibility

testing of nidulin. The provided methodologies are essential for researchers engaged in the

screening and development of new antimicrobial agents.

Data Presentation: Antibacterial Activity of Nidulin
Nidulin has demonstrated selective activity against Gram-positive bacteria. The following table

summarizes the Minimum Inhibitory Concentration (MIC) values of nidulin against a panel of

bacterial strains. It is important to note that many semisynthetic derivatives of nidulin exhibit

more potent antibacterial activity than the parent compound.[3]

Table 1: Minimum Inhibitory Concentration (MIC) of Nidulin against various bacterial strains.
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Bacterial Strain Gram Stain MIC (µM) MIC (µg/mL)*

Staphylococcus

aureus (KCTC 1927)
Positive 22.1 9.5

Micrococcus luteus

(KCTC 1915)
Positive 10.5 4.5

Bacillus subtilis

(KCTC 1021)
Positive 5.3 2.3

Klebsiella pneumonia

(KCTC 2690)
Negative >128.0 >128.0

Salmonella

typhimurium (KCTC

2515)

Negative >128.0 >128.0

Escherichia coli

(KCTC 2441)
Negative >128.0 >128.0

*Conversion from µM to µg/mL is based on the molar mass of Nidulin (C20H17Cl3O5) of 459.7

g/mol . Data sourced from:[1]

Experimental Protocols
The following are detailed protocols for determining the antibacterial susceptibility of nidulin.

These methods are based on established standards for antimicrobial susceptibility testing.

Protocol 1: Broth Microdilution Method for MIC
Determination
This protocol is a standard method for determining the Minimum Inhibitory Concentration (MIC)

of an antimicrobial agent in a liquid medium.

Workflow for Broth Microdilution Assay
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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